molecular formula C13H14F3NO B6150943 1-benzoyl-4-(trifluoromethyl)piperidine CAS No. 1436333-35-5

1-benzoyl-4-(trifluoromethyl)piperidine

Cat. No. B6150943
CAS RN: 1436333-35-5
M. Wt: 257.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzoyl-4-(trifluoromethyl)piperidine, commonly referred to as 1-BTP, is a synthetic compound that has been studied for its potential applications in scientific research and drug development. It is a member of the piperidine class of compounds, which are characterized by their cyclic structure and nitrogen-containing aromatic rings. 1-BTP has been found to possess a range of biological and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its ability to induce apoptosis in cancer cells, suggesting its potential as an anti-cancer drug. In addition, 1-BTP has been shown to possess analgesic and anti-nociceptive properties, making it a potential candidate for the treatment of pain.

Mechanism of Action

The mechanism of action of 1-BTP is not yet fully understood. However, it is believed that 1-BTP may act on the cellular level by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes has been shown to reduce inflammation and pain, suggesting that 1-BTP may possess anti-inflammatory and analgesic properties. In addition, 1-BTP has been shown to induce apoptosis in cancer cells, suggesting that it may have anti-cancer properties.
Biochemical and Physiological Effects
1-BTP has been shown to possess a range of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, 1-BTP has been shown to possess analgesic and anti-nociceptive properties, making it a potential candidate for the treatment of pain. Furthermore, 1-BTP has been shown to induce apoptosis in cancer cells, suggesting its potential as an anti-cancer drug.

Advantages and Limitations for Lab Experiments

The advantages of using 1-BTP in lab experiments include its low cost, easy availability, and wide range of biological and physiological effects. Furthermore, 1-BTP can be synthesized via several different methods, making it easy to obtain. However, there are some limitations to using 1-BTP in lab experiments. For example, the mechanism of action of 1-BTP is not yet fully understood, making it difficult to predict its effects in certain situations. In addition, 1-BTP has been found to possess a range of biochemical and physiological effects, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 1-BTP. One potential direction is to further investigate the mechanism of action of 1-BTP and its effects on various biological and physiological processes. In addition, further research could be conducted to explore the potential applications of 1-BTP in drug development and clinical trials. Furthermore, further research could be conducted to study the potential side effects of 1-BTP and to identify potential drug interactions. Finally, further research could be conducted to explore the potential uses of 1-BTP in combination with other drugs or compounds.

Synthesis Methods

1-BTP can be synthesized via several different methods. One method involves the reaction of 4-trifluoromethylpiperidine with benzoyl chloride in the presence of a base, such as sodium hydroxide. This reaction produces 1-BTP as a white solid. Another method involves the reaction of 4-trifluoromethylpiperidine with benzoyl bromide in the presence of a base, such as potassium carbonate. This reaction produces 1-BTP as a yellow solid.

Scientific Research Applications

1-BTP has been studied for its potential applications in scientific research and drug development. It has been found to possess a range of biological and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, 1-BTP has been studied for its ability to induce apoptosis in cancer cells, suggesting its potential as an anti-cancer drug. Furthermore, 1-BTP has been shown to possess analgesic and anti-nociceptive properties, making it a potential candidate for the treatment of pain.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzoyl-4-(trifluoromethyl)piperidine involves the reaction of benzoyl chloride with 4-(trifluoromethyl)piperidine in the presence of a base to form the desired product.", "Starting Materials": [ { "Name": "Benzoyl chloride", "Amount": "1 equivalent" }, { "Name": "4-(Trifluoromethyl)piperidine", "Amount": "1 equivalent" }, { "Name": "Base (e.g. sodium hydroxide)", "Amount": "stoichiometric amount" }, { "Name": "Solvent (e.g. dichloromethane)", "Amount": "as required" } ], "Reaction": [ { "Step": "Add the base to the solvent and stir to dissolve.", "Reagents": [ { "Name": "Base", "Amount": "stoichiometric amount" }, { "Name": "Solvent", "Amount": "as required" } ] }, { "Step": "Add benzoyl chloride dropwise to the base solution while stirring.", "Reagents": [ { "Name": "Benzoyl chloride", "Amount": "1 equivalent" }, { "Name": "Base solution", "Amount": "prepared in previous step" } ] }, { "Step": "Add 4-(trifluoromethyl)piperidine to the reaction mixture and stir for several hours at room temperature.", "Reagents": [ { "Name": "4-(Trifluoromethyl)piperidine", "Amount": "1 equivalent" }, { "Name": "Reaction mixture", "Amount": "prepared in previous step" } ] }, { "Step": "Extract the product with a suitable organic solvent, wash with water and dry over anhydrous sodium sulfate.", "Reagents": [ { "Name": "Organic solvent", "Amount": "as required" }, { "Name": "Water", "Amount": "as required" }, { "Name": "Anhydrous sodium sulfate", "Amount": "as required" } ] }, { "Step": "Concentrate the organic layer under reduced pressure to obtain the crude product, which can be purified by column chromatography.", "Reagents": [ { "Name": "Crude product", "Amount": "as obtained in previous step" }, { "Name": "Column chromatography", "Amount": "as required" } ] } ] }

CAS RN

1436333-35-5

Product Name

1-benzoyl-4-(trifluoromethyl)piperidine

Molecular Formula

C13H14F3NO

Molecular Weight

257.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.